Cas no 41467-12-3 (1-(4-Chlorophenyl)-3,3-bis(sulfanyl)prop-2-en-1-one)

• Product name: 1-(4-Chlorophenyl)-3,3-bis(sulfanyl)prop-2-en-1-one
• CAS No: 41467-12-3
• MF: C₉H₇ClOS₂
• MW: 230.734278917313
• CID: 2668239

1-(4-Chlorophenyl)-3,3-bis(sulfanyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-(4-chlorophenyl)propenedithioic acid
• NSC194604
• 1-(4-chlorophenyl)-3,3-bis(sulfanyl)prop-2-en-1-one
• 2-Propene(dithioic) acid, 3-(4-chlorophenyl)-3-hydroxy-
• LEXHVRRMAVEGPX-YVMONPNESA-N
• 3-(4-Chlorophenyl)-3-hydroxypropenedithioic acid
• (2Z)-3-(4-Chlorophenyl)-3-hydroxy-2-propenedithioic acid #
• 1-(4-Chlorophenyl)-3,3-bis(sulfanyl)prop-2-en-1-one

• Inchi： 1S/C9H7ClOS2/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-5,11H,(H,12,13)/b8-5-
• InChI Key： LEXHVRRMAVEGPX-YVMONPNESA-N
• SMILES： ClC1C=CC(/C(=C/C(=S)S)/O)=CC=1

Computed Properties

• Exact Mass: 229.963
• Monoisotopic Mass: 229.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3

Experimental Properties

• Density: 1.349
• Melting Point: 99 - 101 °C
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 160.8°C
• Refractive Index: 1.638
• PSA: 94.67000
• LogP: 3.49610